benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate
CAS No.: 874279-60-4
Cat. No.: VC2572790
Molecular Formula: C14H20N2O2
Molecular Weight: 248.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 874279-60-4 |
|---|---|
| Molecular Formula | C14H20N2O2 |
| Molecular Weight | 248.32 g/mol |
| IUPAC Name | benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate |
| Standard InChI | InChI=1S/C14H20N2O2/c1-11-8-16(9-12(2)15-11)14(17)18-10-13-6-4-3-5-7-13/h3-7,11-12,15H,8-10H2,1-2H3/t11-,12-/m0/s1 |
| Standard InChI Key | XYDSFNOXAYIVAR-RYUDHWBXSA-N |
| Isomeric SMILES | C[C@H]1CN(C[C@@H](N1)C)C(=O)OCC2=CC=CC=C2 |
| SMILES | CC1CN(CC(N1)C)C(=O)OCC2=CC=CC=C2 |
| Canonical SMILES | CC1CN(CC(N1)C)C(=O)OCC2=CC=CC=C2 |
Introduction
Chemical Identity and Structure
Basic Identification
Benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate is uniquely identified by its CAS number 874279-60-4 . Its molecular formula is C14H20N2O2, corresponding to a molecular weight of approximately 248.32 g/mol . Several synonyms exist for this compound, reflecting variations in chemical nomenclature conventions but referring to the same molecular entity.
Table 1: Chemical Identity of Benzyl (3S,5S)-3,5-Dimethylpiperazine-1-Carboxylate
| Parameter | Information |
|---|---|
| CAS Number | 874279-60-4 |
| Molecular Formula | C14H20N2O2 |
| Molecular Weight | 248.32 g/mol |
| MDL Number | MFCD27988069 |
| IUPAC Name | Benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate |
| Stereochemistry | (3S,5S) configuration at positions 3 and 5 |
Table 2: Synonyms of Benzyl (3S,5S)-3,5-Dimethylpiperazine-1-Carboxylate
| Synonym |
|---|
| (3S,5S)-1-Cbz-3,5-dimethylpiperazine |
| (3S,5S)-Benzyl 3,5-dimethylpiperazine-1-carboxylate |
| 1-Piperazinecarboxylic acid, 3,5-dimethyl-, phenylmethyl ester, (3S,5S)- |
Structural Characteristics
The compound features a piperazine ring as its core structure, which consists of a six-membered heterocyclic ring containing two nitrogen atoms at positions 1 and 4. This core structure is modified with two methyl groups at positions 3 and 5, arranged in a specific stereochemical configuration designated as (3S,5S), and a benzyl carboxylate group (often abbreviated as Cbz) attached to one of the nitrogen atoms (position 1). The stereochemical designation (3S,5S) indicates the specific spatial orientation of the methyl groups, which is critical for its biological activity and chemical behavior in synthetic applications.
Physical and Chemical Properties
Stability and Reactivity
The compound's reactivity profile is influenced by its functional groups, particularly the benzyl carboxylate moiety. It can undergo various chemical transformations, including hydrolysis of the ester group and potential oxidation or reduction reactions depending on the reaction conditions employed. The benzyl carboxylate group (Cbz) serves as a protecting group for the nitrogen atom, which can be selectively removed under specific conditions to enable further chemical modifications of the molecule.
Table 3: Chemical Properties of Benzyl (3S,5S)-3,5-Dimethylpiperazine-1-Carboxylate
| Property | Description |
|---|---|
| Stability | Good under standard laboratory conditions |
| Sensitivity | May be sensitive to moisture and light |
| Key Reactive Sites | Ester group (susceptible to hydrolysis) |
| Cbz group (can be selectively cleaved) | |
| Potential Reactions | Hydrolysis, oxidation, reduction |
Synthesis and Production
Synthetic Approaches
Applications and Research Implications
Role in Pharmaceutical Research
One of the most significant applications of benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate is as a "Protein Degrader Building Block," as indicated by commercial suppliers . This classification suggests its utility in the development of compounds designed to modulate protein degradation pathways, an increasingly important area in contemporary drug discovery. Protein degradation has emerged as a powerful therapeutic strategy for addressing previously "undruggable" targets, making building blocks for such compounds particularly valuable.
JAK1 Inhibitor Development
The compound appears in patent literature related to JAK1 selective inhibitors, indicating its potential role in the development of therapeutics targeting Janus-associated kinase pathways . The JAK family includes four non-receptor tyrosine kinases (JAK1, JAK2, JAK3, and Tyk2) that play critical roles in cytokine signaling pathways implicated in various inflammatory and autoimmune conditions . The incorporation of the (3S,5S)-3,5-dimethylpiperazine motif in JAK1 inhibitor structures suggests that this stereochemically defined fragment contributes to selective binding or pharmacological properties of these potential therapeutic agents.
Table 4: Research Applications of Benzyl (3S,5S)-3,5-Dimethylpiperazine-1-Carboxylate
The relatively high cost and limited quantity availability reflect the specialized nature of this compound and the complexity involved in its stereoselective synthesis. The pricing information, while somewhat dated (from 2021), provides an indication of the compound's positioning as a specialty research chemical rather than a bulk industrial intermediate.
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